Cas no 727674-96-6 (Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate)

• Product Name: Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate
• CAS No: 727674-96-6
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• MDL: MFCD05860763
• CID: 4716460
• Update Time: 2025-10-22

Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl [4-(1H-tetrazol-1-yl)phenoxy]acetate
• MLS000679604
• HMS2593H19
• HMS3379I15
• STK736139
• SMR000297868
• ST4115949
• methyl 2-[4-(tetrazol-1-yl)phenoxy]acetate
• methyl 2-(4-(1,2,3,4-tetraazolyl)phenoxy)acetate
• A3767/0159788
• acetic acid, [4-(1H-tetrazol-1-yl)phenoxy]-, methyl ester
• Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate

• MDL： MFCD05860763
• Inchi： 1S/C10H10N4O3/c1-16-10(15)6-17-9-4-2-8(3-5-9)14-7-11-12-13-14/h2-5,7H,6H2,1H3
• InChI Key： KSMXHVYRSWXXPS-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=CC=1)N1C=NN=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 1
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate

Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate (CAS No. 727674-96-6): A Comprehensive Overview

Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate, identified by its CAS number 727674-96-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate include a tetrazole ring and a phenoxyacetic acid moiety, which are known to contribute to its pharmacological properties.

The tetrazole moiety, a five-membered heterocyclic ring containing four nitrogen atoms, is renowned for its role in various biological processes. Its presence in Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the tetrazole scaffold's ability to modulate inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. The phenoxyacetic acid component, on the other hand, is known for its role in metabolic regulation and has been investigated for its potential in treating metabolic disorders.

Current research in the field of medicinal chemistry has demonstrated that compounds incorporating both tetrazole and phenoxyacetic acid moieties exhibit enhanced pharmacological activity. For instance, studies have shown that derivatives of Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate exhibit significant anti-inflammatory and analgesic properties. These findings are particularly intriguing given the growing demand for alternative treatments for chronic inflammatory conditions.

In addition to its anti-inflammatory potential, Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate has been explored for its possible role in neuroprotective therapies. The tetrazole ring is known to interact with various neurotransmitter systems, suggesting that this compound could have effects on central nervous system function. Preliminary studies have indicated that derivatives of this compound may help protect against neurodegenerative diseases by modulating oxidative stress and inflammation in neural tissues.

The synthesis of Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, while the phenoxyacetic acid moiety is often introduced through esterification or amidation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.

The pharmacokinetic properties of Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. However, further research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles. This information is crucial for optimizing drug delivery systems and ensuring the safety and efficacy of potential pharmaceutical formulations.

The toxicological profile of Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate has also been evaluated in preclinical studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new chemical entity, long-term studies are necessary to assess any potential long-term health risks associated with its use.

In conclusion, Methyl 4-(1H-tetrazol-1-yl)phenoxyacetate (CAS No. 727674-96-6) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for designing new drugs targeting various diseases, including inflammation-related disorders and neurodegenerative conditions. Continued investigation into its synthesis, pharmacology, and toxicology will be essential in determining its full therapeutic potential.